![molecular formula C19H19FN2O3S B2415664 4-fluoro-2-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzenesulfonamide CAS No. 898427-60-6](/img/structure/B2415664.png)
4-fluoro-2-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzenesulfonamide
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Description
4-fluoro-2-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Potential
The synthesis of novel quinoline and pyrimido[4,5-b]quinoline derivatives bearing a sulfonamide moiety has been extensively studied for their potential anticancer activity. For instance, some novel derivatives have shown promising in vitro cytotoxic activity against Ehrlich ascites carcinoma cells, with particular compounds exhibiting significant anticancer potential compared with doxorubicin, a reference drug. Additionally, specific compounds demonstrated in vivo radioprotective activity against γ-irradiation in mice, highlighting their potential as radioprotective agents (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2007).
Radioprotective Agents
Further research into the utility of sulfonamide derivatives in the synthesis of novel quinoline compounds has uncovered their potential as radioprotective agents. This research emphasizes the importance of these compounds in mitigating the harmful effects of radiation exposure, which is particularly relevant in the context of cancer treatment where radiation therapy is commonly employed. The development of such agents could significantly impact the safety and efficacy of cancer treatment protocols (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008).
Fluorescent Probes for Zinc(II) Detection
The synthesis and study of fluorophores for Zinc(II) detection have also been explored, with compounds showing strong fluorescence when bound by Zinc(II). This research is crucial for the study of intracellular Zinc(II) levels, which play significant roles in various biological processes. Understanding and monitoring these levels can provide insights into numerous physiological and pathological conditions (Kimber, Mahadevan, Lincoln, Ward, & Betts, 2001).
properties
IUPAC Name |
4-fluoro-2-methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3S/c1-12-9-15(20)5-6-17(12)26(24,25)21-16-10-13-3-2-8-22-18(23)7-4-14(11-16)19(13)22/h5-6,9-11,21H,2-4,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPOXWPAOHYUCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.